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Compound of Interest

Compound Name: 7-chloro-2-phenyl-1H-indole

Cat. No.: B7891808 Get Quote

CAS: 66866-01-1 | Formula: C₁₄H₁₀ClN | M.W.: 227.69 g/mol

Chemical Profile & Research Significance
7-Chloro-2-phenyl-1H-indole is a specialized heterocyclic building block utilized primarily in

the discovery of bioactive small molecules.[1] Belonging to the "privileged scaffold" class of

indoles, its structural duality—combining a lipophilic 2-phenyl group with an electron-

withdrawing 7-chloro substituent—makes it a critical probe for Structure-Activity Relationship

(SAR) studies.
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Property Data Relevance

Appearance Solid (Off-white to pale yellow)

Color change indicates

oxidation (indole

polymerization).

Purity ≥ 95% (typically)
Impurities may alter biological

assay baselines.

Solubility DMSO, Methanol, DCM

Low aqueous solubility

requires organic co-solvents

for biological assays.

Storage 2–8°C, Dark, Desiccated

Critical: Indoles are

photosensitive and prone to

autoxidation.

Melting Point N/A (Specific data scarce)
General Indole Range: 100–

150°C (verify via capillary MP).

Application in Drug Discovery
In medicinal chemistry, this compound serves as a core intermediate for:

Allosteric Modulators: The 2-phenyl moiety mimics hydrophobic pockets in GPCRs and ion

channels.

Antiviral & Anticancer Agents: Halogenated indoles frequently exhibit enhanced metabolic

stability (blocking metabolic oxidation at the 7-position) compared to their non-halogenated

counterparts.

Synthesis Precursor: Used in C-3 functionalization reactions (e.g., Vilsmeier-Haack

formylation) to generate complex tricyclic systems.

Hazard Identification & Toxicological Insights
Classification based on GHS Standards (29 CFR 1910.1200 / EU CLP).

GHS Classification
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Hazard Class Category Code Statement

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[2][3]

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation.[2][4][5]

STOT - Single

Exposure
Category 3 H335

May cause respiratory

irritation (Dust).[6]

Signal Word:WARNING

Toxicological Mechanism (Theoretical)
While specific LD50 data for CAS 66866-01-1 is limited, the toxicity profile is inferred from the

halogenated indole class:

Membrane Intercalation: The lipophilic nature (LogP estimated > 3.5) facilitates rapid

penetration of dermal and mucosal membranes, leading to localized irritation (H315).

Sensitization Potential: Halogenated aromatics can act as haptens, potentially binding to skin

proteins and inducing sensitization upon repeated exposure.

Respiratory Irritation: Fine particulates of indoles are potent irritants to the upper respiratory

tract alveoli.

Strategic Handling & Engineering Controls
Objective: Prevent exposure routes (Inhalation, Dermal, Ocular) while maintaining compound

integrity.[4]

Engineering Controls[6]
Primary Barrier: All open handling (weighing, transfer) must occur within a certified chemical

fume hood operating at a face velocity of 0.5 m/s.

Static Control: Use anti-static weighing boats. Indole derivatives are often electrostatic; static

discharge can disperse hazardous dust.
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Personal Protective Equipment (PPE) Matrix
Protection Zone Recommendation Scientific Rationale

Hand Protection
Nitrile Gloves (Min thickness:

0.11 mm)

Latex is permeable to many

organic solvents used to

dissolve this compound (e.g.,

DCM). Double-gloving

recommended during

synthesis.

Eye Protection Chemical Safety Goggles

Standard safety glasses fail to

protect against airborne dust

ingress or splashes of

dissolved compound.

Respiratory
N95 / P3 Mask (if outside

hood)

Required only if fume hood

containment is breached or

during spill cleanup.

Safe Handling Workflow
The following diagram outlines the decision logic for safe handling and exposure response.
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Start: Handling 7-Chloro-2-phenyl-1H-indole

Check Physical State

Solid / Powder In Solution (DMSO/DCM)

Use Fume Hood
(Face Velocity > 0.5 m/s)

Weighing Protocol:
Anti-static gun + Closed Balance

If Solid

Accidental Exposure?

Skin Contact:
Wash w/ Soap+Water (15 min)

Yes (Dermal)

Eye Contact:
Rinse w/ Water (15 min)

Remove Contacts

Yes (Ocular)

Inhalation:
Move to Fresh Air
Support Breathing

Yes (Respiratory)

Disposal:
Solid Waste (Hazardous)

Do NOT drain

No (Finish)

Click to download full resolution via product page

Figure 1: Decision logic for handling 7-chloro-2-phenyl-1H-indole, prioritizing containment

and specific exposure responses.

Experimental Protocols: Stability & Storage
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Self-Validating Protocol: Visual inspection is the first line of QC.

Storage Logic[3][5][7]
Temperature: Store at 2–8°C. Higher temperatures accelerate oxidative degradation.

Atmosphere: Store under Inert Gas (Argon/Nitrogen) if possible. Indoles are electron-rich

and susceptible to oxidation by atmospheric oxygen.

Container: Amber glass vials with Teflon-lined caps.

Validation: If the solid turns from off-white to pink/red, significant oxidation has occurred.

Purify via recrystallization (EtOH/Water) or column chromatography before use.

Incompatibility Profile
Strong Oxidizing Agents: Reaction causes rapid decomposition and potential fire hazard.

Strong Acids: May induce polymerization or protonation at C3, altering reactivity.

Emergency Response & Waste Management
First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[3][4][6] The

lipophilic nature means residues may adhere to corneal tissue; irrigation must be thorough.

Skin Contact: Wash with soap and water.[3][4][5][6][7] Avoid organic solvents (ethanol,

acetone) for cleaning skin, as they may increase transdermal absorption of the halo-indole.

Ingestion: Rinse mouth. Do not induce vomiting. Contact a Poison Control Center.

Fire Fighting
Media: Carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.

Hazards: Emits toxic fumes under fire conditions:

Hydrogen Chloride gas (HCl)
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Nitrogen Oxides (NOx)

Carbon Monoxide (CO)

Protocol: Firefighters must wear Self-Contained Breathing Apparatus (SCBA).

Disposal Considerations
Classification: Hazardous Chemical Waste.

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber (essential for neutralizing HCl emissions).

Prohibition: Do not flush into surface water or sanitary sewer systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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